FLUORIDE STANDARD
FLUORIDE STANDARD
Considered a trace element, fluoride is any combination of elements containing the fluorine atom in the -1 oxidation state (fluoride ion). Due to its reactivity, fluorine is found in nature as fluorine compounds or fluorides. Fluoride inhibits various enzyme systems, erythrocyte glycolysis and binds Ca++, causing anticoagulation and other toxic effects. In addition, fluoride is a mitogen for osteoblasts and stimulates bone formation. (NCI)
Fluoride, also known as fluoride ion, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Fluoride has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, saliva, and blood. Within the cell, fluoride is primarily located in the cytoplasm. Fluoride exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, fluoride can be found in a number of food items such as pizza, grape, wild celery, and stew. This makes fluoride a potential biomarker for the consumption of these food products. Fluoride is a potentially toxic compound.
Having a chemical formula of F−, fluoride ion is the simplest inorganic, monatomic anion of fluorine with basic properties. It is considered a trace element. Fluoride ions are found in various minerals but are only present in trace amounts in water. Its various salt forms and minerals play numerous roles as chemical reagents, industrial chemicals, and commercial products. It also plays an essential physiological role, such as enhancing the resistance profile and strength of the surface tooth enamel.
Fluoride, also known as fluoride ion, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Fluoride has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, saliva, and blood. Within the cell, fluoride is primarily located in the cytoplasm. Fluoride exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, fluoride can be found in a number of food items such as pizza, grape, wild celery, and stew. This makes fluoride a potential biomarker for the consumption of these food products. Fluoride is a potentially toxic compound.
Having a chemical formula of F−, fluoride ion is the simplest inorganic, monatomic anion of fluorine with basic properties. It is considered a trace element. Fluoride ions are found in various minerals but are only present in trace amounts in water. Its various salt forms and minerals play numerous roles as chemical reagents, industrial chemicals, and commercial products. It also plays an essential physiological role, such as enhancing the resistance profile and strength of the surface tooth enamel.
Brand Name:
Vulcanchem
CAS No.:
16984-48-8
VCID:
VC0091410
InChI:
InChI=1S/FH/h1H/p-1
SMILES:
[F-]
Molecular Formula:
F-
Molecular Weight:
18.998403 g/mol
FLUORIDE STANDARD
CAS No.: 16984-48-8
Main Products
VCID: VC0091410
Molecular Formula: F-
Molecular Weight: 18.998403 g/mol
| CAS No. | 16984-48-8 |
|---|---|
| Product Name | FLUORIDE STANDARD |
| Molecular Formula | F- |
| Molecular Weight | 18.998403 g/mol |
| IUPAC Name | fluoride |
| Standard InChI | InChI=1S/FH/h1H/p-1 |
| Standard InChIKey | KRHYYFGTRYWZRS-UHFFFAOYSA-M |
| SMILES | [F-] |
| Canonical SMILES | [F-] |
| Melting Point | -219.61°C |
| Physical Description | Liquid Varies depending on specific compound |
| Description | Considered a trace element, fluoride is any combination of elements containing the fluorine atom in the -1 oxidation state (fluoride ion). Due to its reactivity, fluorine is found in nature as fluorine compounds or fluorides. Fluoride inhibits various enzyme systems, erythrocyte glycolysis and binds Ca++, causing anticoagulation and other toxic effects. In addition, fluoride is a mitogen for osteoblasts and stimulates bone formation. (NCI) Fluoride, also known as fluoride ion, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Fluoride has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, saliva, and blood. Within the cell, fluoride is primarily located in the cytoplasm. Fluoride exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, fluoride can be found in a number of food items such as pizza, grape, wild celery, and stew. This makes fluoride a potential biomarker for the consumption of these food products. Fluoride is a potentially toxic compound. Having a chemical formula of F−, fluoride ion is the simplest inorganic, monatomic anion of fluorine with basic properties. It is considered a trace element. Fluoride ions are found in various minerals but are only present in trace amounts in water. Its various salt forms and minerals play numerous roles as chemical reagents, industrial chemicals, and commercial products. It also plays an essential physiological role, such as enhancing the resistance profile and strength of the surface tooth enamel. |
| Solubility | 0.00169 mg/mL at 25 °C |
| Synonyms | Fluoride Fluorides |
| PubChem Compound | 28179 |
| Last Modified | Nov 11 2021 |
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